(1R,3S,4S,7S,8S,10R,13R,14S,21R,22R,28S)-4-ethenyl-21-hydroxy-10-methyl-15,23-dioxa-25-azaheptacyclo[19.2.2.216,19.13,7.01,22.08,13.014,28]octacosa-5,16(27),17,19(26)-tetraene-2,24-dione

• Molecular Formula: C28H31NO5
• Molecular Weight: 461.5 g/mol
• IUPAC Name: (1R,3S,4S,7S,8S,10R,13R,14S,21R,22R,28S)-4-ethenyl-21-hydroxy-10-methyl-15,23-dioxa-25-azaheptacyclo[19.2.2.216,19.13,7.01,22.08,13.014,28]octacosa-5,16(27),17,19(26)-tetraene-2,24-dione
• InChI: InChI=1S/C28H31NO5/c1-3-16-7-11-18-20-12-14(2)4-10-19(20)23-22(18)21(16)24(30)28-25(34-28)27(32,29-26(28)31)13-15-5-8-17(33-23)9-6-15/h3,5-9,11,14,16,18-23,25,32H,1,4,10,12-13H2,2H3,(H,29,31)/t14-,16+,18+,19-,20+,21+,22+,23+,25+,27-,28+/m1/s1
• InChI Key: IACNHKNLBOBPTL-OQCXHUOZSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2[C@@H](C1)[C@@H]3C=C[C@@H]([C@H]4[C@H]3[C@H]2OC5=CC=C(C[C@]6([C@H]7[C@](C4=O)(O7)C(=O)N6)O)C=C5)C=C
• Canonical SMILES: CC1CCC2C(C1)C3C=CC(C4C3C2OC5=CC=C(CC6(C7C(C4=O)(O7)C(=O)N6)O)C=C5)C=C
• Synonyms: hirsutellone C

Description

(1R,3S,4S,7S,8S,10R,13R,14S,21R,22R,28S)-4-ethenyl-21-hydroxy-10-methyl-15,23-dioxa-25-azaheptacyclo[19.2.2.216,19.13,7.01,22.08,13.014,28]octacosa-5,16(27),17,19(26)-tetraene-2,24-dione is a natural product found in Hirsutella nivea with data available.

Scientific Research Applications

Structural Insights

• Complex Ring Structures : Compounds like Dibothrioclinin I and II, derived from Gerbera piloselloides, exhibit intricate molecular architectures with multiple ring structures, reflecting a high degree of molecular complexity (Wang et al., 2003).

Applications in Drug Development

• Drug Interactions and Pharmacokinetics : Compounds with complex molecular structures, such as FK1706, have been studied for their effects on drug metabolism enzymes like CYP3A4/5, providing crucial information for drug development and safety (Minematsu et al., 2010).

• Chemical Synthesis and Drug Precursors : The synthesis of multifunctionalized cyclic compounds, like the tetraazabicyclooctane-diones, provides valuable insights into the development of new pharmaceuticals or complex molecular structures (Kravchenko et al., 2003).

• Catalysis in Organic Synthesis : Research into the palladium-catalyzed intramolecular hydroalkylation of β-diketones is crucial for the synthesis of complex organic compounds, which can be vital for drug development and industrial chemistry (Qian et al., 2005).

• Biomimetic Synthesis and Renewable Sources : The use of renewable sources like cellulose in the catalytic synthesis of new compounds opens avenues for sustainable drug development and the creation of novel materials (Defant et al., 2011).

• Absolute Configuration and Structural Analysis : Determining the absolute configuration of complex molecules, such as xerophenone A, is fundamental for understanding their potential biological activities and applications in drug design (Fun et al., 2012).